Cas no 2229477-96-5 (5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine)

• Product Name: 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine
• CAS No: 2229477-96-5
• MF: C₆H₆F₅N₃
• MW: 215.123958110809
• CID: 6181595
• PubChem ID: 165695673
• Update Time: 2025-06-27

5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine
• 2229477-96-5
• EN300-1941607

• Inchi： 1S/C6H6F5N3/c7-5(8,6(9,10)11)1-3-2-13-4(12)14-3/h2H,1H2,(H3,12,13,14)
• InChI Key： VQUPRWQHKWXGJR-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1=CN=C(N)N1)F

Computed Properties

• Exact Mass: 215.04818801g/mol
• Monoisotopic Mass: 215.04818801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine

Introduction to 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine (CAS No. 2229477-96-5)

5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine, identified by the CAS number 2229477-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pentafluoropropyl side chain, contribute to its distinct chemical properties and biological interactions, making it a subject of extensive research and development.

The pentafluoropropyl group introduces a high degree of electron-withdrawing inductive effect, which can modulate the reactivity and binding affinity of the imidazole core. This modification is particularly valuable in drug design, as it can enhance metabolic stability and improve pharmacokinetic profiles. The 1H-imidazol-2-amine moiety provides a nitrogen-rich environment that is conducive to hydrogen bonding and coordination interactions with biological targets. These characteristics make 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in imidazole derivatives as scaffolds for drug discovery. These compounds have shown potential in various therapeutic areas, including antiviral, antibacterial, anticancer, and anti-inflammatory applications. The structural versatility of imidazole derivatives allows for the introduction of diverse functional groups to fine-tune their biological activity. The incorporation of the pentafluoropropyl group into the imidazole framework has been particularly investigated for its ability to enhance binding interactions with specific biological targets.

One of the most compelling aspects of 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. The amine functionality at the 2-position of the imidazole ring provides a reactive site for further chemical modifications, enabling the construction of hybrid molecules with enhanced biological properties. Such modifications can lead to compounds with improved selectivity and reduced toxicity.

Recent studies have highlighted the importance of fluorinated alkyl groups in medicinal chemistry. The pentafluoropropyl moiety enhances lipophilicity and metabolic stability while maintaining favorable pharmacokinetic properties. This has been demonstrated in various drug candidates where fluorinated groups have been shown to improve bioavailability and reduce degradation rates. The application of these principles to 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine suggests that it may exhibit similar advantages when incorporated into drug-like molecules.

The biological activity of 5-(2,2,3,3,3-pentafluoropropyl)-1H-imidazol-2-amine has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in pathological processes. For instance, studies have suggested that this compound may interact with kinases and other signaling proteins relevant to cancer biology. Additionally, its ability to modulate inflammatory pathways has been examined in models of chronic inflammation.

The synthesis of 5-(2,2,3,3-pentafluoropropyl)-1H-imidazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly used in the preparation of fluorinated heterocycles like this compound. These synthetic approaches highlight the importance of cutting-edge chemical techniques in the development of novel pharmaceuticals.

The pharmacological profile of 5-(2,2,3，3，3-pentafluoropropyl)-1H-imidazol-2-amine is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is crucial for many therapeutic applications where central nervous system (CNS) targeting is required. Studies have shown that fluorinated compounds can exhibit improved BBB penetration due to their favorable lipophilic properties. This characteristic makes 5-(2， 22， 23， 23， 23-pentafluoropropyl)-1H-imidazol - 22 - amine a valuable candidate for CNS disorders.

In conclusion, 5 - ( 22， 22， 23， 23， 23 - pentafluoropropyl ) - 1 H - imidazol - 22 - amine ( CAS No . 2229477 -96 -5) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features , particularly the presence o f th e p entafl uoro prop yl group , contribute t o i ts distinct c hemical p ropertie s an d bi ological i nteractions。 Th e c ompound ' s p otential i n th e deve lopment o f n ovel t herapeut ic ag ents i s evid ent fr om recent r esearch an d precli ni cal studie s。 With furthe r e xploration an d optimization , thi s c ompound holds promise f or appl icatio ns i n var ious m edical conditi ons。